Cas no 882847-05-4 (15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE)

• Product Name: 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE
• CAS No: 882847-05-4
• MF: C₃₀H₃₈O₇S
• MW: 542.683528423309
• MDL: MFCD11041153
• CID: 710342
• PubChem ID: 17040190
• Update Time: 2025-10-30

15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE Chemical and Physical Properties

Names and Identifiers

• 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE
• 3-[2-[2-[2-(2-tritylsulfanylethoxy)ethoxy]ethoxy]ethoxy]propanoic acid,hydrate
• AKOS025404049
• 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOICACIDMONOHYDRATE
• 882847-05-4
• D84665
• 1,1,1-Triphenyl-5,8,11,14-tetraoxa-2-thiaheptadecan-17-oic acid--water (1/1)
• HY-W096111A
• 1189873-11-7
• DTXSID90589238
• 3-[2-[2-[2-(2-tritylsulfanylethoxy)ethoxy]ethoxy]ethoxy]propanoic acid;hydrate
• C30H38O7S
• BS-25798
• CS-0148502
• Trt-PEG4-C2-acid (hydrate)
• 1,1,1-TRIPHENYL-5,8,11,14-TETRAOXA-2-THIAHEPTADECAN-17-OIC ACID HYDRATE
• DA-78669
• Trt-PEG4-C2-acid hydrate
• DB-215948

• MDL： MFCD11041153
• Inchi： 1S/C30H36O6S.H2O/c31-29(32)16-17-33-18-19-34-20-21-35-22-23-36-24-25-37-30(26-10-4-1-5-11-26,27-12-6-2-7-13-27)28-14-8-3-9-15-28;/h1-15H,16-25H2,(H,31,32);1H2
• InChI Key： QACKFJOUHFJFAP-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCOCCOCCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.O

Computed Properties

• Exact Mass: 542.23400
• Monoisotopic Mass: 542.23382472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 19
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 108.75000
• LogP: 5.18850

Additional information on 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE

Introduction to 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE (CAS No. 882847-05-4)

15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE, identified by the Chemical Abstracts Service Number (CAS No.) 882847-05-4, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a long-chain thiol group and a trityl protective group. The presence of these functional groups makes it a versatile intermediate in organic synthesis and a potential candidate for various biochemical applications.

The molecular structure of 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE consists of a penta-decane backbone with alternating ether and carboxylic acid groups, further modified by the addition of a thiol (-SH) moiety at the 15th carbon position and a trityl (C₆H₇N) protective group. This intricate arrangement imparts specific chemical properties that are highly valuable in synthetic chemistry and drug development. The thiol group is particularly noteworthy as it can participate in various chemical reactions, including oxidation-reduction processes and disulfide bond formation, which are crucial in biochemistry.

In recent years, there has been growing interest in the applications of thiol-containing compounds due to their role as cofactors and signaling molecules in biological systems. The trityl group serves as an effective protecting group for thiols, preventing unwanted side reactions while allowing for controlled modifications. This dual functionality makes 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE an attractive building block for the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential use in pharmaceutical research. The long-chain structure and the presence of multiple reactive sites provide a scaffold for designing novel drug candidates. For instance, researchers have explored its utility in the development of enzyme inhibitors and chelating agents. The ability to selectively modify the thiol group while maintaining the integrity of the rest of the molecule allows for fine-tuning of biological activity.

Recent studies have highlighted the compound's role in modulating redox-sensitive signaling pathways. Thiols are well-known for their ability to influence cellular processes by participating in redox reactions, which are critical for maintaining cellular homeostasis. By incorporating 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE into experimental designs, scientists can investigate how alterations in thiol levels affect various physiological processes. This has implications for understanding diseases associated with oxidative stress and developing therapeutic strategies to mitigate them.

The synthesis of 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Techniques such as organometallic chemistry and transition metal-catalyzed reactions have enabled researchers to construct the desired framework with high precision. Additionally, computational tools have been instrumental in predicting reaction outcomes and optimizing synthetic routes.

In industrial settings, this compound is valued for its use as an intermediate in the production of fine chemicals and specialty materials. Its structural complexity allows for diverse modifications, making it a versatile tool for chemists working on custom synthesis projects. Furthermore, its stability under various conditions enhances its practicality in large-scale applications.

The hydrous form (MONOHYDRATE) of 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE adds another layer of functionality by incorporating a water molecule into its crystal lattice. This can influence solubility properties and thermal stability, making it more adaptable for different applications. Hydrates are often studied for their unique physicochemical properties, which can be exploited in drug formulation and delivery systems.

Future research directions may explore the use of 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE in developing novel biomaterials and smart polymers. Its ability to undergo controlled cross-linking reactions makes it a promising candidate for creating materials with tunable properties. Such applications could range from biomedical devices to advanced coatings used in industrial settings.

Overall,15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOIC ACID MONOHYDRATE (CAS No.882847-05-4) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset for researchers working on synthetic chemistry، pharmaceuticals، и biomaterials。 As our understanding of molecular interactions continues to evolve， this compound is likely to play an increasingly important role in advancing scientific knowledge và technological innovation。